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Compound of Interest

Compound Name: 2,5-Dimethyldecane

Cat. No.: B098305

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
2,5-Dimethyldecane, a branched alkane. The information contained herein is intended to
support research, development, and quality control activities. This document details the
compound's key physical and chemical characteristics, outlines experimental protocols for their
determination, and illustrates its metabolic fate in biological systems.

Quantitative Physicochemical Data

The following table summarizes the key physicochemical properties of 2,5-Dimethyldecane.
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Property Value Unit Source
Molecular Formula Ci2H2s [L12113114115]116]
Molecular Weight 170.33 g/mol [L121131[41[5]116]
CAS Number 17312-50-4 [LI21[31[41[5]116]
Boiling Point 188 (Predicted) °C [7]
Melting Point 211.3 K [2]
Density 0.739 (Predicted) g/cm3 [7]
o Log1o0WS: -4.36
Solubility in Water ) mol/L [7]
(Predicted)
Octanol/Water
Partition Coefficient 4.639 (Predicted) [7]
(LogP)
0.13 (Predicted at
Vapor Pressure kPa [7]
25°C)
Standard Gibbs Free ]
) 45.28 (Predicted) kJ/mol [7]
Energy of Formation
Standard Enthalpy of )
) -301.57 (Predicted) kJ/mol [7]
Formation (gas)
Enthalpy of )
o 41.53 (Predicted) kJ/mol [7]
Vaporization
Ideal Gas Heat 249.20 (for 2,5-
) ) J/K-mol [8]
Capacity dimethylhexane)
Kovats Retention
Index (Standard non- 1118 [1114]
polar)
Kovats Retention
Index (Semi-standard 1112 [1114]
non-polar)
© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethyldecane
https://webbook.nist.gov/cgi/inchi?ID=C17312504&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C17312504&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C17312504&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17312504&Units=SI
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C5-dimethyldecane
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethyldecane
https://webbook.nist.gov/cgi/inchi?ID=C17312504&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C17312504&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C17312504&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17312504&Units=SI
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C5-dimethyldecane
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethyldecane
https://webbook.nist.gov/cgi/inchi?ID=C17312504&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C17312504&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C17312504&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17312504&Units=SI
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C5-dimethyldecane
https://www.chemeo.com/cid/75-371-7/Decane-2-5-dimethyl
https://webbook.nist.gov/cgi/inchi?ID=C17312504&Mask=4
https://www.chemeo.com/cid/75-371-7/Decane-2-5-dimethyl
https://www.chemeo.com/cid/75-371-7/Decane-2-5-dimethyl
https://www.chemeo.com/cid/75-371-7/Decane-2-5-dimethyl
https://www.chemeo.com/cid/75-371-7/Decane-2-5-dimethyl
https://www.chemeo.com/cid/75-371-7/Decane-2-5-dimethyl
https://www.chemeo.com/cid/75-371-7/Decane-2-5-dimethyl
https://www.chemeo.com/cid/75-371-7/Decane-2-5-dimethyl
https://en.wikipedia.org/wiki/2,5-Dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethyldecane
https://webbook.nist.gov/cgi/inchi?ID=C17312504&Mask=2000
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethyldecane
https://webbook.nist.gov/cgi/inchi?ID=C17312504&Mask=2000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physicochemical properties of branched alkanes like 2,5-Dimethyldecane.

Boiling Point Determination (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The Thiele tube method is a common and efficient technique for this determination
using a small sample size.[9]

Apparatus:

e Thiele tube

o Thermometer (calibrated)

o Small test tube (Durham tube)

e Capillary tube (sealed at one end)

e Heat source (Bunsen burner or heating mantle)

e Mineral oil or silicone oll

e Rubber band or wire for attaching the test tube to the thermometer
Procedure:

o A small amount (approximately 0.5 mL) of 2,5-Dimethyldecane is placed into the small test
tube.[9]

o A capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.[9]

e The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample
is level with the thermometer bulb.[9]
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e The thermometer and test tube assembly are placed in the Thiele tube containing heat-
stable oil, ensuring the sample is fully immersed.

e The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.[9]

» As the temperature rises, air trapped in the capillary tube will be expelled, and a slow stream
of bubbles will emerge from the open end of the capillary tube.

» Upon further heating, a rapid and continuous stream of bubbles will be observed. At this
point, the heating is discontinued.

e The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.[9]

Density Determination (Vibrating Tube Densimeter)

The density of a liquid is its mass per unit volume. A vibrating tube densimeter provides a
precise method for this measurement.

Apparatus:

Vibrating tube densimeter

Syringe for sample injection

Thermostat for temperature control

Calibrating fluids (e.g., dry air and pure water)

Procedure:

e The densimeter is calibrated using at least two standards of known density, typically dry air
and degassed, deionized water.

e The temperature of the instrument is set to the desired measurement temperature and
allowed to stabilize.
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o Asample of 2,5-Dimethyldecane is introduced into the oscillating tube using a syringe,
ensuring no air bubbles are present.

e The instrument measures the oscillation period of the tube filled with the sample.

e The density is calculated by the instrument's software based on the calibration data and the
measured oscillation period.

e The measurement is typically repeated to ensure reproducibility.

Solubility Determination (Shake-Flask Method)

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The shake-flask method is a standard technique for determining the solubility of a substance.
[10]

Apparatus:

Erlenmeyer flasks with stoppers

Shaking incubator or water bath with agitation

Analytical balance

Centrifuge

Analytical instrumentation for quantification (e.g., Gas Chromatography)

Solvent (e.g., water, organic solvents)
Procedure:

e An excess amount of 2,5-Dimethyldecane is added to a known volume of the solvent in a
flask.[10]

e The flask is sealed to prevent evaporation and placed in a shaking incubator set at a
constant temperature.
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e The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached.

 After equilibration, the solution is allowed to stand to allow undissolved material to settle.

o Asample of the supernatant is carefully removed and centrifuged to separate any remaining
solid particles.

e The concentration of 2,5-Dimethyldecane in the clear supernatant is determined using a
suitable analytical method, such as Gas Chromatography.

e The solubility is expressed as the mass or moles of solute per unit volume or mass of the
solvent.

Biological Fate and Metabolic Pathway

While 2,5-Dimethyldecane is not known to be involved in specific signaling pathways in higher
organisms, as a hydrocarbon, it can be metabolized by certain microorganisms. The primary
route of aerobic degradation of alkanes in bacteria involves oxidation by alkane hydroxylases.
[11]

Aerobic Degradation of 2,5-Dimethyldecane in Bacteria

The initial and rate-limiting step in the aerobic metabolism of alkanes is the oxidation of the
alkane to a primary or secondary alcohol, catalyzed by alkane monooxygenases
(hydroxylases).[11] For branched alkanes like 2,5-Dimethyldecane, oxidation can occur at a
terminal methyl group or a sub-terminal methylene group.[12] The resulting alcohol is then
further oxidized to an aldehyde and then to a carboxylic acid, which can enter central metabolic
pathways such as fatty acid metabolism.
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Caption: Aerobic microbial degradation pathway of 2,5-Dimethyldecane.
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Experimental Workflow for Metabolite Identification

The identification of metabolites from the microbial degradation of 2,5-Dimethyldecane can be
achieved through a combination of microbial culture and analytical chemistry techniques.

Microbial Culture

Inoculate bacteria in minimal
media with 2,5-Dimethyldecane
as sole carbon source

l

Incubate under aerobic conditions

l

Collect culture supernatant
and cell biomass

Extraction

y

Solvent extraction of
metabolites

:

Concentrate extract

Analysis

Gas Chromatography-Mass
Spectrometry (GC-MS)

'

Identify metabolites by
comparing mass spectra
to libraries
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Caption: Workflow for identifying microbial metabolites of 2,5-Dimethyldecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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